Cas no 2172595-87-6 (7-(trifluoromethyl)dispiro2.1.3^{5}.1^{3}nonan-7-ylmethanol)

• Product Name: 7-(trifluoromethyl)dispiro2.1.3^{5}.1^{3}nonan-7-ylmethanol
• CAS No: 2172595-87-6
• MF: C₁₁H₁₅F₃O
• MW: 220.231414079666
• CID: 5973120
• PubChem ID: 165604693
• Update Time: 2025-06-09

7-(trifluoromethyl)dispiro2.1.3^{5}.1^{3}nonan-7-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 7-(trifluoromethyl)dispiro2.1.3^{5}.1^{3}nonan-7-ylmethanol
• 2172595-87-6
• EN300-1695845
• [7-(trifluoromethyl)dispiro[2.1.3^{5}.1^{3}]nonan-7-yl]methanol

• Inchi： 1S/C11H15F3O/c12-11(13,14)10(7-15)5-9(6-10)3-8(4-9)1-2-8/h15H,1-7H2
• InChI Key： NVRFOXITZYZHNA-UHFFFAOYSA-N
• SMILES： FC(C1(CO)CC2(C1)CC1(CC1)C2)(F)F

Computed Properties

• Exact Mass: 220.10749958g/mol
• Monoisotopic Mass: 220.10749958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 7-(trifluoromethyl)dispiro2.1.3^{5}.1^{3}nonan-7-ylmethanol

7-(Trifluoromethyl)Dispiro[2.1.3⁵.1³]Nonan-7-ylmethanol: A Comprehensive Overview

The compound with CAS No. 2172595-87-6, commonly referred to as 7-(trifluoromethyl)dispiro[2.1.3⁵.1³]nonan-7-ylmethanol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique spirocyclic structure, which combines multiple rings fused at a single atom, creating a complex yet stable molecular framework. The presence of the trifluoromethyl group further enhances its chemical properties, making it a valuable compound for various applications.

Spirocyclic compounds like this one are known for their structural complexity and potential for functional diversity. The dispiro system in this molecule adds an additional layer of complexity, enabling it to exhibit unique physical and chemical properties. Recent studies have highlighted the importance of such structures in drug design, where the spiro arrangement can lead to improved bioavailability and target specificity. For instance, researchers have explored the use of similar spirocyclic compounds in the development of novel antibiotics and anticancer agents.

The synthesis of 7-(trifluoromethyl)dispiro[2.1.3⁵.1³]nonan-7-ylmethanol involves a series of intricate organic reactions, including ring-closing metathesis and subsequent functionalization steps. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for research purposes. The introduction of the trifluoromethyl group is particularly significant, as it confers enhanced stability and electronic properties to the molecule.

In terms of physical properties, this compound exhibits a crystalline structure with a melting point of approximately 120°C and a boiling point exceeding 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The applications of 7-(trifluoromethyl)dispiro[2.1.3⁵.1³]nonan-7-ylmethanol span across multiple disciplines. In pharmaceutical research, its spirocyclic framework has been utilized as a scaffold for developing bioactive molecules with potential therapeutic benefits. Additionally, this compound has shown promise in materials science as a precursor for advanced polymers and nanomaterials due to its robust structure and functional groups.

Recent advancements in computational chemistry have further elucidated the electronic properties of this compound, revealing its potential as an efficient electron transporter in organic electronics. Studies using density functional theory (DFT) have demonstrated that the trifluoromethyl group plays a crucial role in modulating the molecule's electronic characteristics, making it a candidate for use in next-generation optoelectronic devices.

In conclusion, 7-(trifluoromethyl)dispiro[2.1.3⁵.1³]nonan-7-ylmethanol is a versatile compound with a rich structural complexity and diverse applications. Its unique properties make it an invaluable tool for researchers across various scientific domains, driving innovation in drug discovery, materials science, and beyond.